Cas no 1554482-76-6 (4-(1-methyl-1H-pyrazol-5-yl)butanoic acid)

• Product Name: 4-(1-methyl-1H-pyrazol-5-yl)butanoic acid
• CAS No: 1554482-76-6
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 6095010
• PubChem ID: 83873737
• Update Time: 2024-01-12

4-(1-methyl-1H-pyrazol-5-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(1-methyl-1H-pyrazol-5-yl)butanoic acid
• 1554482-76-6
• EN300-1870126

• Inchi： 1S/C8H12N2O2/c1-10-7(5-6-9-10)3-2-4-8(11)12/h5-6H,2-4H2,1H3,(H,11,12)
• InChI Key： VDQQQLKHIXNSJT-UHFFFAOYSA-N
• SMILES： OC(CCCC1=CC=NN1C)=O

Computed Properties

• Exact Mass: 168.089877630g/mol
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles